Cas no 32806-76-1 (2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-)
32806-76-1 structure
Product Name:2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
CAS No:32806-76-1
MF:C5H2Cl4O3
MW:251.879578113556
CID:3940033
PubChem ID:54229078
Update Time:2025-04-22
2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
- DTXSID601023299
- 32806-76-1
- SCHEMBL11807466
- 2,3,5,5-Tetrachloro-4-oxo-2-pentenoic acid
-
- Inchi: 1S/C5H2Cl4O3/c6-1(2(7)5(11)12)3(10)4(8)9/h4H,(H,11,12)
- InChI Key: QHYCCVUJZIPAMP-UHFFFAOYSA-N
- SMILES: ClC(=C(C(=O)O)Cl)C(C(Cl)Cl)=O
Computed Properties
- Exact Mass: 251.872855g/mol
- Monoisotopic Mass: 249.875805g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
32806-76-1 (2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk